Cas no 2247105-66-2 (4-methyl-4-(methylsulfanyl)methylpiperidine)

• Product Name: 4-methyl-4-(methylsulfanyl)methylpiperidine
• CAS No: 2247105-66-2
• MF: C₈H₁₇NS
• MW: 159.292280912399
• MDL: MFCD31718562
• CID: 5686048
• PubChem ID: 138040493
• Update Time: 2023-11-27

4-methyl-4-(methylsulfanyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-2515266
• 4-Methyl-4-(methylsulfanylmethyl)piperidine
• 2247105-66-2
• 4-methyl-4-[(methylsulfanyl)methyl]piperidine
• 4-methyl-4-(methylsulfanyl)methylpiperidine

• MDL： MFCD31718562
• Inchi： 1S/C8H17NS/c1-8(7-10-2)3-5-9-6-4-8/h9H,3-7H2,1-2H3
• InChI Key： BUKZMNUFMKRFFL-UHFFFAOYSA-N
• SMILES： S(C)CC1(C)CCNCC1

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų